Cas no 596-75-8 (Diethyl dibutylmalonate)

Diethyl dibutylmalonate Properties

Names and Identifiers

• Diethyl 2,2-dibutylmalonate
• Diethyl dibutylmalonate
• Propanedioic acid, dibutyl-, diethyl ester
• diethyl 2,2-dibutylpropanedioate
• Dibutylmalonic Acid Diethyl Ester
• Dibutylpropanedioic acid diethyl ester
• DIETHYL DI-N-BUTYLMALONATE
• DIETHYL DIBUTYL MALONATE
• 8M1UZO3IFC
• Malonic acid, dibutyl-, diethyl ester
• Di-n-butylmalonic acid diethyl ester
• Propanedioic acid, 2,2-dibutyl-, 1,3-diethyl ester
• AK122310
• Diethyldibutylmalonate
• Diethyl=dibutylmalonate
• Diethyl 2,
• SCHEMBL723018
• Diethyl 2 pound not2-dibutylmalonate
• NSC 8913
• NS00034217
• NSC-8913
• AKOS005207043
• EINECS 209-890-7
• AS-14710
• MFCD00026842
• FT-0624685
• Diethyl2,2-dibutylmalonate
• NSC8913
• D1184
• UNII-8M1UZO3IFC
• WHKKUUPZLWUOIW-UHFFFAOYSA-N
• DIBUTYLMALONIC ACID DIETHYLESTER
• Q63395583
• 596-75-8
• CS-0103153
• dibutyl-malonic acid diethyl ester
• D89805
• DTXSID4060496
• Diethyl 2,2-dibutylmalonate #
• 1,3-diethyl 2,2-dibutylpropanedioate
• Malonic acid, dibutyl-, diethyl ester (8CI)
• DB-053439
• DTXCID7042649
• +Expand

• MDL： MFCD00026842
• InChIKey： WHKKUUPZLWUOIW-UHFFFAOYSA-N
• Inchi： 1S/C15H28O4/c1-5-9-11-15(12-10-6-2,13(16)18-7-3)14(17)19-8-4/h5-12H2,1-4H3
• SMILES： O(C([H])([H])C([H])([H])[H])C(C(C(=O)OC([H])([H])C([H])([H])[H])(C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O
• BRN： 518421

Computed Properties

• Exact Mass: 272.19900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 12
• Monoisotopic Mass: 272.198759
• Heavy Atom Count: 19
• Complexity: 245
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 52.6

Experimental Properties

• LogP: 3.47940
• PSA: 52.60000
• Refractive Index: 1.432-1.434
• Boiling Point: 142°C/8mmHg(lit.)
• Flash Point: >230 °F
• Color/Form: Not available
• Stability/Shelf Life: Stable. Incompatible with bases, strong oxidizing agents. Combustible.
• Solubility: Not available
• Density: 0.9457

Diethyl dibutylmalonate Security Information

• Safety Term：S24/25
• Safety Instruction： S24/25
• Risk Phrases：R22
• Dangerous goods sign： Xn
• Risk Phrases： R22
• TSCA：Yes

Diethyl dibutylmalonate Customs Data

• HS CODE：2917190090
• Customs Data：

  China Customs Code:

  2917190090

  Overview:

  2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Summary:

  2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters